Cas no 66311-22-6 (ethyl-d5-malonic acid)

ethyl-d5-malonic acid structure
ethyl-d5-malonic acid structure
Product Name:ethyl-d5-malonic acid
CAS No:66311-22-6
MF:C5H8O4
MW:137.14543056488
CID:963662
PubChem ID:90474566
Update Time:2025-04-19

ethyl-d5-malonic acid Chemical and Physical Properties

Names and Identifiers

    • ethyl-d5-malonic acid
    • < dimethyl(phenyl)silyl> tris(trimethylsilyl)methane
    • < Methyl-2H3, 3-2H2> -ethylmalonsaeure
    • AC1NQMYI
    • CTK3E5654
    • Silane, [(dimethylphenylsilyl)methylidyne]tris[trimethyl-
    • 2-(1,1,2,2,2-pentadeuterioethyl)propanedioic acid
    • MS-22804
    • DB-319596
    • F90874
    • CS-0310574
    • Ethylmalonic acid-d5
    • 66311-22-6
    • HY-34740S1
    • Inchi: 1S/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9)/i1D3,2D2
    • InChI Key: UKFXDFUAPNAMPJ-ZBJDZAJPSA-N
    • SMILES: OC(C(C(=O)O)C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 137.074
  • Monoisotopic Mass: 137.074
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2
  • XLogP3: 0.4

ethyl-d5-malonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E922022-0.5mg
Ethyl-d5-malonic Acid
66311-22-6
0.5mg
$ 50.00 2022-06-05
TRC
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Ethyl-d5-malonic Acid
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$ 81.00 2023-09-07
TRC
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Ethyl-d5-malonic Acid
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$ 144.00 2023-09-07
TRC
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$64.00 2023-05-18
Key Organics Ltd
MS-22804-5mg
Ethylmalonic acid-d5
66311-22-6 >90%
5mg
£473.31 2025-02-09
Key Organics Ltd
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Ethylmalonic acid-d5
66311-22-6 >90%
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£163.12 2025-02-09
MedChemExpress
HY-34740S1-1mg
Ethylmalonic acid-d
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¥800 2025-04-16
MedChemExpress
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¥2800 2025-04-16
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